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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740 Get Quote

An In-depth Technical Guide to 4-Bromo-2-
chloro-1-nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 4-Bromo-2-chloro-1-nitrobenzene. It includes detailed experimental protocols

for its synthesis and purification, its applications in pharmaceutical synthesis, and essential

safety information.

Compound Identification and Properties
4-Bromo-2-chloro-1-nitrobenzene is an important organic synthesis intermediate.[1] Its

molecular structure, featuring a benzene ring substituted with bromo, chloro, and nitro groups,

provides specific reactivity that is crucial for complex organic syntheses.[2]

Table 1: Physical and Chemical Properties of 4-Bromo-2-chloro-1-nitrobenzene and Related

Isomers
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Property
4-Bromo-2-chloro-
1-nitrobenzene

1-Bromo-4-chloro-
2-nitrobenzene

5-Bromo-2-
chloronitrobenzene

CAS Number 89465-97-4[3][4] 41513-04-6[5] 16588-24-2[6][7][8][9]

Molecular Formula C₆H₃BrClNO₂[3][8] C₆H₃BrClNO₂[5] C₆H₃BrClNO₂[7]

Molecular Weight 236.45 g/mol [3][8] 236.45 g/mol [5] 236.45 g/mol [7]

Appearance

White to light yellow

crystal or crystalline

powder[1]

---
White to Light yellow

powder to crystal[6][8]

Melting Point ~59-62 °C[1] 67-70 °C (lit.)[5] 70.0 to 74.0 °C[6]

Boiling Point ~290 °C[1] --- ---

Density ---
2.048 g/mL at 25 °C

(lit.)[5]

2.035 g/cm³ (at 16 °C)

[7]

Solubility

Slightly soluble in

water; soluble in

ethanol, ether, and

other non-polar

solvents.[1]

--- ---

IUPAC Name
4-bromo-2-chloro-1-

nitrobenzene[3]

1-bromo-4-chloro-2-

nitrobenzene

4-bromo-1-chloro-2-

nitrobenzene

Synonyms
4-Bromo-2-

chloronitrobenzene[3]

2-Bromo-5-

chloronitrobenzene[10

]

5-Bromo-2-

chloronitrobenzene[6]

[8]

Spectral Data
Detailed spectral data is crucial for the identification and characterization of 4-Bromo-2-chloro-
1-nitrobenzene. While specific spectra for this isomer are not widely published, analytical data

including NMR, HPLC, LC-MS, and UPLC are available from suppliers.[4] For the related

isomer, 1-Bromo-4-chloro-2-nitrobenzene, NMR, FTIR, and Raman spectra are publicly

available.[10]
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Reactivity and Chemical Behavior
The chemical behavior of 4-Bromo-2-chloro-1-nitrobenzene is largely dictated by the

electron-withdrawing nature of the nitro group. This feature makes the benzene ring susceptible

to nucleophilic aromatic substitution (SNAr), a reaction not typically seen in unsubstituted

chlorobenzene.[11]

In SNAr reactions, a strong nucleophile attacks the carbon atom bearing a leaving group (in

this case, a halogen). The presence of the nitro group, particularly at the ortho or para position

to the halogen, stabilizes the negatively charged intermediate (Meisenheimer complex) through

resonance, thus facilitating the substitution.[12][13] In the case of 2-Bromo-1-chloro-4-

nitrobenzene reacting with a nucleophile like sodium ethoxide, the resonance structures favor

the formation of a carbocation at the chlorine-attached carbon, making the chloride the more

probable leaving group.[12][13]

Caption: Nucleophilic Aromatic Substitution (SNAr) Pathway.

Applications in Drug Development
4-Bromo-2-chloro-1-nitrobenzene and its isomers are valuable intermediates in the synthesis

of pharmaceuticals, agrochemicals, and dyes.[1][2] A notable application is its role as a key

intermediate in the production of Vismodegib.[2] Vismodegib is a hedgehog pathway inhibitor

used in targeted cancer therapies.[2] The purity and consistency of 4-Bromo-2-chloro-1-
nitrobenzene are critical for the successful synthesis and efficacy of the final drug product.[2]

Experimental Protocols
A. Synthesis of 2-Bromo-1-chloro-4-nitrobenzene from Benzene

This synthesis involves a three-step electrophilic aromatic substitution sequence. The order of

reactions is crucial to ensure the correct regiochemistry of the final product.[14]

Chlorination of Benzene: Benzene is treated with chlorine gas (Cl₂) in the presence of a

Lewis acid catalyst, such as iron(III) chloride (FeCl₃), to produce chlorobenzene.[14]

Nitration of Chlorobenzene: The resulting chlorobenzene is nitrated using a mixture of

concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄). The chloro group is an ortho-,
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para-director, leading to a mixture of 2-nitrochlorobenzene and 4-nitrochlorobenzene, with

the 4-isomer being the major product.[11][14] The isomers are then separated.

Bromination of 1-chloro-4-nitrobenzene: The separated 1-chloro-4-nitrobenzene is

brominated using bromine (Br₂) and a Lewis acid catalyst. The chloro group directs ortho to

itself, and the nitro group directs meta. This directs the incoming bromine electrophile to the

desired position, yielding 2-bromo-1-chloro-4-nitrobenzene.[14]

Benzene

Chlorobenzene

+ Cl₂, FeCl₃
(Chlorination)

1-Chloro-4-nitrobenzene

+ HNO₃, H₂SO₄

(Nitration)

2-Bromo-1-chloro-4-nitrobenzene

+ Br₂, FeBr₃
(Bromination)

Click to download full resolution via product page

Caption: Synthesis workflow from Benzene.

B. Purification Protocols

The crude product from the synthesis typically requires purification to remove unreacted

starting materials and isomeric byproducts.[15]
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Recrystallization:

Solvent Selection: Test various solvents (e.g., ethanol, methanol, isopropanol) or solvent

mixtures to find one that dissolves the compound well at high temperatures but poorly at

low temperatures.[15]

Procedure: Dissolve the crude solid in a minimum amount of the hot solvent. Allow the

solution to cool slowly to form crystals. The impurities will remain in the mother liquor.

Filter the pure crystals and wash with a small amount of cold solvent.[15]

Column Chromatography:

Stationary Phase: Silica gel is commonly used.[15]

Mobile Phase (Eluent): Determine an appropriate solvent system (e.g., a mixture of

hexane and ethyl acetate) using Thin Layer Chromatography (TLC) to achieve good

separation.[15]

Procedure: Pack a column with a slurry of silica gel in the eluent. Dissolve the crude

product in a minimal amount of eluent and load it onto the column. Pass the eluent

through the column, collecting fractions. Analyze the fractions by TLC to identify and

combine those containing the pure product.[15]

C. Analytical Protocols

High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing the purity

of 4-Bromo-2-chloro-1-nitrobenzene and related compounds.

Method: A reverse-phase (RP) HPLC method can be employed.[16]

Column: A C18 or similar non-polar stationary phase column (e.g., Newcrom R1) can be

used.[16]

Mobile Phase: A typical mobile phase would consist of a mixture of acetonitrile and water,

with a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility) to

improve peak shape.[16]
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Detection: UV detection at a wavelength where the compound has significant absorbance

(e.g., 313 nm) is appropriate.[7]

Safety and Handling
4-Bromo-2-chloro-1-nitrobenzene is considered a hazardous chemical and requires careful

handling.

Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin, eye, and

respiratory system irritation.[1][17][18]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection (safety glasses with side-shields).[1][5][19] Use a respirator if dust is

formed or if ventilation is inadequate.[19]

Handling: Use only in a well-ventilated area or a laboratory fume hood.[17][19] Avoid contact

with skin, eyes, and clothing. Avoid formation of dust and aerosols. Wash hands thoroughly

after handling.[17][19]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[17][20] Keep

away from heat sources and incompatible materials like oxidizing agents.[20]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[1][17] If on skin, wash with plenty of soap and water.[17] If inhaled, move the

person to fresh air.[17] If swallowed, rinse mouth and seek medical attention.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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